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Compound of Interest

Compound Name: MC70

Cat. No.: B15569671

For researchers, scientists, and drug development professionals, the proper handling and
disposal of all laboratory chemicals are paramount to ensuring a safe and compliant work
environment. This guide provides essential safety and logistical information for the disposal of
MC-70, a medium-curing cutback bitumen. Adherence to these procedures is critical for
minimizing environmental impact and safeguarding personnel.

MC-70 is a blend of asphalt cement and a petroleum solvent of medium volatility, such as
kerosene.[1] This composition renders it a hazardous material requiring special disposal
considerations.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, it is crucial to consult the Material Safety Data
Sheet (MSDS) for MC-70.[2][3] Personnel should wear appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat.[3] All handling of MC-70 and
its waste should be conducted in a well-ventilated area or under a fume hood to avoid
inhalation of vapors.[4]

Quantitative Data from Safety Data Sheets

The following table summarizes key quantitative data for MC-70, derived from various safety
data sheets. This information is critical for assessing risk and planning disposal.
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Property

Value

Reference

Composition

Asphalt (Bitumen)

60 - 90% wt./wit.

[3]

Petroleum Distillates

30 - 45% wt./wit.

[3]

Physical Properties

Flash Point (Open Tag)

38 °C (Min)

Kinematic Viscosity @ 60°C

70 - 140 cSt

[2]

Water Content

0.2% by mass vol. (Max)

Health Hazards

Carcinogenicity

Category 1B (May cause

cancer)

[5]

Reproductive Toxicity

Category 2 (Suspected of
damaging fertility or the unborn
child)

[5]

Specific Target Organ Toxicity
(Repeated Exposure)

Category 2 (May cause

damage to organs)

[5]

Step-by-Step Disposal Protocol for a Laboratory

Setting

The disposal of MC-70 must comply with all applicable local, regional, and national hazardous

waste regulations.[5] Evaporation of the solvent as a means of disposal is not permitted.[6]

Experimental Protocol: Segregation and Containerization of MC-70 Waste

o Waste Identification: All waste containing MC-70 must be classified as hazardous chemical

waste.

o Container Selection: Use a designated, leak-proof, and chemically compatible container for

collecting MC-70 waste. The container must be in good condition and have a secure, tight-
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fitting lid.[7]

Labeling: Immediately label the waste container with the words "Hazardous Waste," the full
chemical name ("Cutback Bitumen MC-70"), and a clear description of the contents (e.g.,
"Used MC-70 solution," "Contaminated labware with MC-70 residue"). The date of initial
waste accumulation must also be recorded.[8]

Segregation: Do not mix MC-70 waste with other waste streams, such as biological or
radioactive waste.[9] It is also crucial to avoid mixing incompatible chemical wastes to
prevent dangerous reactions.[7]

Accumulation in a Satellite Accumulation Area (SAA): Store the sealed and labeled waste
container in a designated SAA within the laboratory, at or near the point of generation.[10]
The SAA should be a secondary containment area to prevent spills.

Request for Disposal: Once the container is full or waste is no longer being generated,
arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor.[6] Do not dispose of MC-70
down the drain or in regular trash.[6]

Protocol for Decontamination of Labware

Initial Cleaning: If feasible and safe, mechanically remove as much MC-70 residue as
possible from labware using a scraper or spatula. This removed residue must be disposed of
as hazardous waste.

Solvent Rinsing: Rinse the contaminated labware with a minimal amount of a suitable
solvent (e.g., kerosene or another petroleum-based solvent) to dissolve the remaining MC-
70. This rinsate is considered hazardous waste and must be collected in the designated MC-
70 waste container.[6]

Final Cleaning: After the solvent rinse, the labware can be washed with soap and water.

Empty Containers: An "empty" container that held MC-70 may still be subject to hazardous
waste regulations. Generally, a container is considered empty if all wastes have been
removed that can be removed by pouring, pumping, and aspirating, and no more than one
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inch of residue remains on the bottom.[11] Consult with your EHS department for specific
guidance on the disposal of empty MC-70 containers.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of MC-70
waste in a laboratory setting.

MC-70 Waste Generated

Is the waste hazardous?

No (Not applicable for MC-70)

Improper Disposal:
Do NOT dispose in regular trash
or down the drain.

Collect in a labeled, compatible
hazardous waste container.

Store in a designated
Satellite Accumulation Area (SAA).

Arrange for pickup by EHS or
a licensed waste contractor.

Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of MC-70 waste.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of MC-70, fostering a secure research environment and upholding their commitment to
environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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